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Compound of Interest

Compound Name: Demethylsuberosin

Cat. No.: B190953 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Demethylsuberosin in a laboratory setting. Adherence to these

guidelines is critical to ensure personal safety and regulatory compliance.

Hazard Identification and Safety Data
Demethylsuberosin is a prenylated coumarin with recognized anti-inflammatory and

neuroprotective activities.[1] While specific toxicological data for Demethylsuberosin is not

extensively documented, related coumarin compounds can be toxic if swallowed and may

cause skin and eye irritation.[2][3][4][5] Therefore, it is prudent to handle Demethylsuberosin
with a high degree of caution.
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Property Value Source

Molecular Formula C₁₄H₁₄O₃ [1][6]

Molecular Weight 230.3 g/mol [1][6]

Appearance Solid [1]

Solubility
Soluble in DMSO (up to 250

mg/mL)
[1]

Storage Temperature -20°C [1]

Stability ≥ 4 years at -20°C [1]

LD50/LC50 Data not available

NFPA 704 Rating Data not available

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure risk.

PPE Category Item Specification

Hand Protection Gloves

Nitrile gloves are required. For

prolonged contact or when

handling concentrated

solutions, double-gloving is

recommended.

Body Protection Lab Coat
A full-length laboratory coat

must be worn at all times.

Eye Protection Safety Glasses/Goggles

ANSI-approved safety glasses

with side shields or chemical

splash goggles are mandatory.

Respiratory Protection Not generally required

When weighing the powder or

where dust generation is

possible, work in a certified

chemical fume hood.
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Step-by-Step Handling and Experimental Protocol
This section outlines a standard operating procedure for preparing a Demethylsuberosin
stock solution and conducting a cell-based assay.

3.1. Preparation of Demethylsuberosin Stock Solution

Work Area Preparation: Conduct all work within a certified chemical fume hood to minimize

inhalation exposure. Ensure the work surface is clean and decontaminated.

Personal Protective Equipment: Don all required PPE as outlined in the table above.

Weighing: Carefully weigh the desired amount of solid Demethylsuberosin using an

analytical balance. Use anti-static weighing paper or a weigh boat.

Solubilization: Add the appropriate volume of dimethyl sulfoxide (DMSO) to the weighed

Demethylsuberosin to achieve the desired stock solution concentration. For example, to

prepare a 10 mM stock solution, dissolve 2.303 mg of Demethylsuberosin in 1 mL of

DMSO.

Mixing: Gently vortex or sonicate the solution until the Demethylsuberosin is completely

dissolved.

Storage: Store the stock solution in a tightly sealed vial at -20°C.

3.2. Cell-Based Assay Workflow

The following diagram illustrates a typical workflow for a cell-based assay using

Demethylsuberosin.
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Experimental Workflow: Cell-Based Assay with Demethylsuberosin
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Caption: A generalized workflow for conducting a cell-based assay with Demethylsuberosin.
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Spill Management and Disposal Plan
Immediate and appropriate response to spills is crucial.

4.1. Spill Cleanup Procedure

Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

Assess the Spill: Determine the extent of the spill and if it can be safely managed internally.

Don PPE: At a minimum, wear double nitrile gloves, a lab coat, and safety goggles.

Containment: For a solid spill, gently cover with a damp paper towel to avoid raising dust.

For a liquid spill (in DMSO), absorb with an inert material (e.g., vermiculite, sand).

Cleanup: Carefully scoop the contained material into a designated hazardous waste

container.

Decontamination: Decontaminate the spill area with a suitable laboratory detergent and then

wipe with 70% ethanol.

Waste Disposal: Dispose of all contaminated materials as hazardous waste.

4.2. Waste Disposal Plan

All materials contaminated with Demethylsuberosin must be disposed of as hazardous

chemical waste.

Waste Stream Container Disposal Procedure

Solid Demethylsuberosin Labeled, sealed container
Dispose of as solid chemical

waste.

Contaminated Labware (e.g.,

pipette tips, tubes)
Labeled hazardous waste bag

Segregate from general lab

waste.

Liquid Waste (e.g., stock

solutions, cell culture media)

Labeled, sealed container for

liquid hazardous waste
Do not pour down the drain.
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The following diagram outlines the logical flow for waste disposal.

Disposal Plan for Demethylsuberosin Waste
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Caption: Decision-making process for the proper segregation and disposal of

Demethylsuberosin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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